4-Thiazolemethanol, 2-[4-(trifluoromethoxy)phenyl]-

• Molecular Formula: C11H8F3NO2S
• Molecular Weight: 275.25 g/mol
• IUPAC Name: [2-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-4-yl]methanol
• InChI: InChI=1S/C11H8F3NO2S/c12-11(13,14)17-9-3-1-7(2-4-9)10-15-8(5-16)6-18-10/h1-4,6,16H,5H2
• InChI Key: SNQGHHMSGSFOFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)CO)OC(F)(F)F

Description

4-Thiazolemethanol, 2-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C11H8F3NO2S and its molecular weight is 275.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-[4-(trifluoromethoxy)phenyl]-1,3-thiazole-4-carboxylate (71 mg, 0.224 mmol) in 2-MeTHF (1 mL) was added 2M LiBH4 (0.224 mL, 0.448 mmol) in THF slowly at RT. After 90 min the mixture was quenched by the addition of 2M NaOH (0.6 mL, 1.200 mmole). The mixture was stirred for 4 hr then diluted with EtOAc, filtered through a pad of Celite and concentrated to give the title compound (60 mg, 97%). 1H NMR (400 MHz, CDCl3): δ 8.00-7.96 (m, 2 H); 7.31-7.25 (m, 2 H); 7.21 (s, 1 H); 4.84 (d, J=5.6 Hz, 2 H); 2.29-2.22 (m, 1 H).